Cas no 2227866-14-8 (rac-(1R,3R)-2,2-dimethyl-3-(thiophen-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(thiophen-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227866-14-8
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 5834752
• PubChem ID: 96239975
• Update Time: 2025-05-23

rac-(1R,3R)-2,2-dimethyl-3-(thiophen-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(thiophen-2-yl)cyclopropane-1-carboxylic acid
• EN300-1832290
• 2227866-14-8

• Inchi： 1S/C10H12O2S/c1-10(2)7(8(10)9(11)12)6-4-3-5-13-6/h3-5,7-8H,1-2H3,(H,11,12)/t7-,8+/m1/s1
• InChI Key： LLFAEUCSHBBLPO-SFYZADRCSA-N
• SMILES： S1C=CC=C1[C@@H]1[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 196.05580079g/mol
• Monoisotopic Mass: 196.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(thiophen-2-yl)cyclopropane-1-carboxylic acid

Rac-(1R,3R)-2,2-Dimethyl-3-(Thiophen-2-Yl)cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,3R)-2,2-dimethyl-3-(thiophen-2-yl)cyclopropane-1-carboxylic acid, identified by the CAS number 2227866-14-8, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopropane ring substituted with a thiophene group and a carboxylic acid moiety. The stereochemistry of the molecule, specifically the (1R,3R) configuration, plays a crucial role in its properties and reactivity.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery and materials science. The thiophene group in this compound contributes to its aromaticity and electronic properties, making it a valuable component in the development of new materials with tailored functionalities. Additionally, the cyclopropane ring introduces strain and reactivity, which can be exploited in various synthetic transformations.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(thiophen-2-yl)cyclopropane-1-carboxylic acid involves a series of carefully designed reactions. Researchers have employed methods such as cyclization reactions and stereocontrolled syntheses to achieve the desired stereochemistry. These methods not only ensure the correct configuration but also provide insights into the fundamental principles of organic chemistry.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its unique structure allows for interactions with biological targets, making it a potential candidate for drug development. Recent research has focused on its ability to modulate specific biological pathways, which could lead to innovative therapeutic agents.

Furthermore, the compound's stability and reactivity under various conditions have been extensively studied. These studies have revealed that the molecule exhibits excellent thermal stability and can undergo a range of chemical transformations without losing its structural integrity. This makes it a versatile building block for constructing more complex molecules.

From an environmental perspective, the synthesis and application of rac-(1R,3R)-2,2-dimethyl-3-(thiophen-2-yl)cyclopropane-1-carboxylic acid are designed to minimize ecological impact. Researchers have developed green chemistry approaches to synthesize this compound efficiently while reducing waste and energy consumption.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(thiophen-2-yl)cyclopropane-1-carboxylic acid is a remarkable compound with diverse applications across multiple disciplines. Its unique structure and properties make it a valuable tool in both academic research and industrial settings. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.